1-(3-Chloropropyl)-1H-indole
Cat. No. B8677073
M. Wt: 193.67 g/mol
InChI Key: PFDVTBLQZCQHSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07067534B1
Procedure details
Prepared by Procedure AH, and Scheme P using 1H-indole and 1-bromo-3-chloropropane: 1H NMR (400 MHz, CDCl3) δ 7.70–7.04 (m, 5H), 6.50 (d, 1H, J=2.8 Hz), 4.31 (t, 2H, J=6.8 Hz), 3.42 (t, 2H, J=6.4 Hz), 2.28–2.20 (m, 2H).
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[CH:2]1.Br[CH2:11][CH2:12][CH2:13][Cl:14]>>[Cl:14][CH2:13][CH2:12][CH2:11][N:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[CH:2]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1C=CC2=CC=CC=C12
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared by Procedure AH, and Scheme P
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Outcomes
Product
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Name
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Type
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Smiles
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ClCCCN1C=CC2=CC=CC=C12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
